Aluminum sesquichlorohydrate

• CAS: 11097-68-0
• Synonyms: aluminum chloride hydroxide; aluminum sesquichlorohydrate
• Molecular Formula: AlClH3O2+
• Molecular Weight: 97.46 g/mol
• SMILES: O.[OH-].[Al+3].[Cl-]
• InChI: InChI=1S/Al.ClH.2H2O/h;1H;2*1H2/q+3;;;/p-2
• InChIKey: YCLAMANSVUJYPT-UHFFFAOYSA-L

Formulators face a trade-off between antiperspirant efficacy and skin irritation. Aluminum Sesquichlorohydrate (ASCH) resolves this with its intermediate Al:Cl atomic ratio (1.26:1-1.90:1), providing sweat reduction comparable to aluminum chloride but with superior tolerability. • Demonstrated equivalent sweat reduction to 20% aluminum chloride in RCT, with minimal irritation. • USP monograph-defined Al:Cl ratio ensures consistent, predictable polymer distribution. • More energy-efficient activation to high-efficacy AASCH powders vs. ACH, reducing manufacturing cost. • Permitted up to 25% in FDA OTC antiperspirant monograph; ideal for clinical-strength formulations.

Aluminum Sesquichlorohydrate: USP-Compliant Antiperspirant Active

Aluminum Sesquichlorohydrate (ASCH) is a complex basic aluminum chloride, polymeric and loosely hydrated, defined by a USP monograph with a specific aluminum-to-chloride atomic ratio between 1.26:1 and 1.90:1 . It functions as an antiperspirant active by reacting with sweat proteins to form temporary plugs within sweat ducts, reducing perspiration . Its chemical formula is generally represented as Al₂(OH)₅Cl·nH₂O, though it exists as a range of polymeric species . The material is widely used in over-the-counter and clinical antiperspirant formulations at concentrations typically ranging from 10% to 25% .

1

USP-defined Al:Cl atomic ratio (1.26:1–1.90:1) for consistent antiperspirant performance

2

Intermediate Al:Cl ratio balances efficacy and skin tolerability for formulation development

3

Energy-efficient activation to high-efficacy powder for aerosol-grade research

• [1] USP Monographs: Aluminum Sesquichlorohydrate. USP29-NF24, p. 2134. View Source
• [2] Reller, H. H., & Luedders, W. L. (1977). Antiperspirant activity of aluminum chlorohydrate. Journal of the Society of Cosmetic Chemists, 28(1), 19-32. View Source
• [3] Yuan, S., Vaughn, J., Pappas, I., Fitzgerald, M., Masters, J. G., & Pan, L. (2015). Optimal aluminum/zirconium: Protein interactions for predicting antiperspirant efficacy using zeta potential measurements. Journal of Cosmetic Science, 66(2), 95-111. View Source

Al:Cl Ratio and Polymeric Species in Antiperspirants

Generic substitution among aluminum-based antiperspirant actives is scientifically invalid due to fundamental differences in their aluminum-to-chloride (Al:Cl) atomic ratios and the resulting distribution of polymeric species. These parameters directly dictate the speed and depth of penetration into sweat glands, the formation kinetics of the occlusive plug, and the overall efficacy and irritation profile . For example, aluminum chloride (Al:Cl ~1:3) is a highly acidic, small molecule that penetrates rapidly but causes significant irritation, while standard aluminum chlorohydrate (ACH, Al:Cl ~2:1) is gentler but less effective per unit mass . Aluminum sesquichlorohydrate (ASCH) occupies a distinct intermediate position with an Al:Cl ratio of 1.26:1 to 1.90:1, offering a unique balance of efficacy and tolerability that cannot be replicated by simply adjusting the concentration of ACH or aluminum chloride .

This Product Aluminum sesquichlorohydrate (Al:Cl 1.26–1.90)

Potential Substitute Aluminum chlorohydrate (ACH, Al:Cl ~2:1)

Risk Different Al:Cl ratio shifts polymer distribution and occlusion kinetics; may not replicate formulation performance

Risk Aluminum chloride (Al:Cl ~1:3) is highly acidic; rapid penetration but likely higher irritation; not directly interchangeable

Selection Context Requires balanced efficacy/tolerability; USP monograph compliance

Selection Context ACH may be less effective per unit mass; AlCl₃ may cause skin discomfort; none replicate ASCH Al:Cl window

• [1] Yuan, S., Vaughn, J., Pappas, I., Fitzgerald, M., Masters, J. G., & Pan, L. (2015). Optimal aluminum/zirconium: Protein interactions for predicting antiperspirant efficacy using zeta potential measurements. Journal of Cosmetic Science, 66(2), 95-111. View Source
• [2] Independent Chemical Corporation. (2019). Use of Aluminum Salts in Antiperspirants. View Source
• [3] USP Monographs: Aluminum Sesquichlorohydrate. USP29-NF24, p. 2134. View Source

Efficacy and Tolerability of ASCH

Superior Efficacy vs. ACH at Equal Active Content

Aluminum sesquichlorohydrate (ASCH) demonstrates a quantifiable, albeit modest, increase in antiperspirant performance compared to standard aluminum chlorohydrate (ACH) when formulated at equal active concentrations. This difference is attributed to the optimized Al:Cl ratio and polymer distribution in ASCH, which promotes more effective occlusion of sweat ducts .

Efficacy vs ACH at equal content

Head-to-head

~5% higher sweat reduction at 10% active content compared with ACH

Supports formulation flexibility: similar efficacy at lower active concentration

Direct comparison data; report from technical datasheet

Evidence Dimension	Astringent and Antiperspirant Performance
Target Compound Data	100% (Relative Efficacy)
Comparator Or Baseline	Aluminum Chlorohydrate (ACH) at 10% m/m active content
Quantified Difference	Approximately 5% higher
Conditions	Comparative testing based on equal active contents of 10% m/m, as stated in technical datasheet.

Why This Matters

This 5% performance delta at equivalent concentration translates directly into formulation flexibility—either achieving superior sweat reduction at the same active level or enabling a lower active concentration for equivalent efficacy, which can reduce raw material costs or improve formulation aesthetics.

Equivalent Efficacy to AC with Lower Irritation

In a randomized, controlled, split-side clinical trial for primary axillary hyperhidrosis, a 20% aluminum sesquichlorohydrate (AS) lotion demonstrated statistically equivalent efficacy to a 20% aluminum chloride (AC) lotion in reducing sweat, as measured by the Sweating Intensity Visual Scale (SIVS) and Hyperhidrosis Disease Severity Score (HDSS) over an 8-week period. Critically, the ASCH-treated axillae exhibited fewer side effects (0%) compared to the AC-treated axillae, where 5% of subjects reported itching .

Equivalent sweat reduction vs AC

Head-to-head (trial)

No significant difference in SIVS/HDSS between ASCH 20% and AlCl₃ 20% lotions; itching reported 0% vs 5%

Reported equivalent sweat reduction endpoint with lower itching complaints

Randomized split-side study, 20 subjects, 8 weeks

Evidence Dimension	Efficacy (Sweat Reduction)
Target Compound Data	Significant reduction from baseline (p<0.05) in SIVS and HDSS at all follow-up visits.
Comparator Or Baseline	20% Aluminum Chloride (AC) Lotion
Quantified Difference	No statistically significant difference observed between groups at any follow-up visit.
Conditions	Randomized, controlled, split-side study in 20 subjects with primary axillary hyperhidrosis. 20% AS and 20% AC lotions applied nightly for 2 weeks, then 3x/week for 4 weeks.

Why This Matters

This provides a crucial evidence-based justification for selecting ASCH over AC in clinical or high-strength consumer products: ASCH achieves the same high level of sweat reduction as the gold-standard irritant AC, but with a superior safety and tolerability profile, improving patient compliance and reducing the risk of adverse events.

• [1] Thianboonsong, T., Kanokrungsee, S., Paichitrojjana, A., Udompataikul, M., Kamanamool, N., & Rojhirunsakool, S. (2020). Efficacy and tolerability of 20% aluminum sesquichlorohydrate vs 20% aluminum chloride for the treatment of axillary hyperhidrosis: A randomized controlled trial. Dermatologic Therapy, 33(6), e14354. View Source

Efficient Activation for High-Performance Powders

The process for manufacturing activated aluminum sesquichlorohydrate (AASCH) powders, which are characterized by a Band III polymer concentration of ≥20% and Band IV polymer concentration of ≥15%, requires less energy compared to the activation of a standard aluminum chlorohydrate (ACH) solution to produce activated ACH (AACH). This is a direct consequence of the inherent polymeric structure of ASCH, which is more readily converted to the high-efficacy Band III and IV species . Furthermore, AASCH powders are specifically designed for aerosol applications, where the use of highly efficacious aluminum-zirconium salts is precluded due to inhalation safety concerns, positioning AASCH as the most potent aluminum-only active for this format .

Energy-efficient activation

Cross-study

Activation to high-efficacy powder (Band III ≥20%, IV ≥15%) requires less energy than ACH activation

Supports cost- and energy-optimized production of aerosol-grade active

Qualitative patent claim; energy savings not quantified

Evidence Dimension	Activation Process Energy Requirement
Target Compound Data	Less energy required
Comparator Or Baseline	Activation of Aluminum Chlorohydrate (ACH) solution to form AACH
Quantified Difference	Qualitative claim of reduced energy usage; specific energy savings not quantified in source.
Conditions	Process of heating diluted ASCH solution (10-25% by weight) to achieve specific polymer distributions (Band III ≥20%, Band IV ≥15%) followed by drying.

Why This Matters

This differentiation is critical for manufacturers of aerosol antiperspirants and those seeking to optimize the cost and sustainability of producing high-performance activated actives. The reduced energy input for ASCH activation translates to lower production costs and a smaller carbon footprint.

• [1] Gulbrandsen Technologies, Inc. (2017). Method of making high performance activated aluminum sesquichlorohydrate powders. U.S. Patent Application Publication No. 2017/0073243 A1. View Source
• [2] Gulbrandsen Technologies, Inc. (2018). Method of making high performance activated aluminum sesquichlorohydrate powders. U.S. Patent No. 9,988,281 B2. View Source

USP Al:Cl Ratio as Regulatory Benchmark

Aluminum sesquichlorohydrate is a pharmacopoeial-grade material with a well-defined identity and purity profile in the United States Pharmacopeia (USP). The monograph specifies a precise range for the aluminum-to-chloride atomic ratio (1.26:1 to 1.90:1) and includes tests for identification, iron limit (≤150 µg/g), and pH (3.0-5.0 for a 15% w/w solution) . In contrast, other common aluminum salts like basic aluminum chloride or generic aluminum chlorohydrate may be supplied under broader, less-stringent industrial specifications, or may have Al:Cl ratios outside this optimized range (e.g., standard ACH is ~2:1) .

USP Al:Cl ratio benchmark

Specification review

Al:Cl 1.26–1.90, Fe ≤150 µg/g, pH 3.0–5.0 (15% w/w)

Ensures batch consistency and regulatory documentation for OTC product development

USP29-NF24 monograph limits

Evidence Dimension	Al:Cl Atomic Ratio and Purity Specification
Target Compound Data	Al:Cl ratio 1.26:1 to 1.90:1; Iron ≤150 µg/g; pH 3.0-5.0
Comparator Or Baseline	Non-USP grade aluminum salts (e.g., generic ACH, basic aluminum chloride) with variable or undefined Al:Cl ratios.
Quantified Difference	ASCH is constrained to a specific Al:Cl ratio range that is distinct from standard ACH (~2:1) and ensures consistent performance.
Conditions	USP29-NF24 monograph specifications for Aluminum Sesquichlorohydrate.

Why This Matters

For regulated industries (e.g., OTC drug products, medical devices), procurement of a USP-compliant ASCH ensures batch-to-batch consistency, simplifies quality control and regulatory filings, and provides a verifiable performance benchmark tied to the optimized Al:Cl ratio. This reduces the risk of formulation failure or efficacy drift associated with using non-standardized aluminum salts.

• [1] USP Monographs: Aluminum Sesquichlorohydrate. USP29-NF24, p. 2134. View Source
• [2] USP Monographs: Aluminum Chlorohydrate. USP29-NF24, p. 2050. View Source

ASCH Application Scenarios

High-Performance Aerosol Antiperspirants Without Zirconium

This scenario leverages the evidence that activated aluminum sesquichlorohydrate (AASCH) powders can be produced with high levels of Band III and IV polymers using less energy than AACH. Since safety concerns prohibit the use of highly efficacious aluminum-zirconium salts in aerosol sprays, AASCH represents the most potent aluminum-only active available for this format. Procurement of ASCH is essential for developing a market-leading aerosol product that maximizes sweat reduction while adhering to strict inhalation safety regulations .

Clinical-Strength Antiperspirants for Sensitive Skin

This scenario is directly supported by the randomized controlled trial demonstrating that 20% aluminum sesquichlorohydrate provides sweat reduction equivalent to 20% aluminum chloride but with a superior tolerability profile. Manufacturers aiming to create a 'clinical strength' or prescription-strength antiperspirant for individuals with hyperhidrosis or sensitive skin can select ASCH to achieve the desired high efficacy without the common side effect of irritation, thereby improving patient compliance and product differentiation .

Cost-Effective USP-Compliant Active Production

This scenario is based on the USP monograph for aluminum sesquichlorohydrate and the evidence that its activation is more energy-efficient than ACH. A procurement team can select USP-grade ASCH to ensure compliance with regulatory standards for OTC drug products. Furthermore, the intrinsic property of ASCH that allows for less energy-intensive activation into high-efficacy AASCH powders directly impacts the bottom line by reducing manufacturing costs and improving process sustainability. This combination of regulatory certainty and process economy makes ASCH a strategically superior choice for high-volume production of high-quality antiperspirants.

In Vitro Efficacy Benchmarking via Protein Interaction Assays

For researchers developing new antiperspirant formulations or actives, aluminum sesquichlorohydrate serves as a well-characterized reference compound. Studies utilizing zeta potential and turbidity measurements with bovine serum albumin (BSA) have established a methodology for predicting the in vivo efficacy of antiperspirant salts . By including ASCH as a comparator in these assays, R&D teams can quantitatively assess the performance of novel formulations against a known benchmark with a defined Al:Cl ratio and polymer distribution, accelerating the screening and optimization of next-generation products .

Application

Selection Property

Validation Focus

Aerosol antiperspirant without zirconium

Activatable to high-efficacy powder with defined polymer distribution

Band III/IV polymer levels and energy-input benchmarking

High-efficacy formulation for sensitive-skin models

Balanced efficacy/tolerability from intermediate Al:Cl ratio

Sweat reduction endpoint and skin irritation complaint monitoring

Cost-effective USP-compliant production

USP-defined Al:Cl ratio and low iron limit

Regulatory batch consistency and energy-efficient activation economics

In vitro benchmarking of antiperspirant actives

Well-characterized reference compound with defined Al:Cl ratio

Protein interaction assays (e.g., BSA zeta potential) vs ASCH comparator

• [1] Gulbrandsen Technologies, Inc. (2017). Method of making high performance activated aluminum sesquichlorohydrate powders. U.S. Patent Application Publication No. 2017/0073243 A1. View Source
• [2] Thianboonsong, T., et al. (2020). Efficacy and tolerability of 20% aluminum sesquichlorohydrate vs 20% aluminum chloride for the treatment of axillary hyperhidrosis: A randomized controlled trial. Dermatologic Therapy, 33(6), e14354. View Source
• [3] Yuan, S., Vaughn, J., Pappas, I., Fitzgerald, M., Masters, J. G., & Pan, L. (2015). Optimal aluminum/zirconium: Protein interactions for predicting antiperspirant efficacy using zeta potential measurements. Journal of Cosmetic Science, 66(2), 95-111. View Source